Cas no 1011426-49-5 (sodium 2-{5-(4-chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate)

sodium 2-{5-(4-chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate structure
1011426-49-5 structure
Product Name:sodium 2-{5-(4-chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate
CAS No:1011426-49-5
MF:C13H11ClN3NaO2S
MW:331.753111124039
CID:3157252
PubChem ID:23696690
Update Time:2025-04-21

sodium 2-{5-(4-chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

    • sodium {[4-allyl-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-yl]thio}acetate
    • 2-ETHYL-1H-BENZIMIDAZOL-1-AMINE
    • sodium:2-[[5-(4-chlorophenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetate
    • sodium 2-{5-(4-chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate
    • CS-0230429
    • Z89264777
    • sodium 2-{[5-(4-chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate
    • SODIUM 2-((4-ALLYL-5-(4-CHLOROPHENYL)-4H-1,2,4-TRIAZOL-3-YL)THIO)ACETATE
    • sodium2-{[5-(4-chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetate
    • 1011426-49-5
    • G33029
    • sodium;2-[[5-(4-chlorophenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetate
    • SODIUM ([4-ALLYL-5-(4-CHLOROPHENYL)-4H-1,2,4-TRIAZOL-3-YL]THIO)ACETATE
    • EN300-10386
    • AKOS008043640
    • MDL: MFCD06671737
    • Inchi: 1S/C13H12ClN3O2S.Na/c1-2-7-17-12(9-3-5-10(14)6-4-9)15-16-13(17)20-8-11(18)19;/h2-6H,1,7-8H2,(H,18,19);/q;+1/p-1
    • InChI Key: YPJIBEHUMLGUEZ-UHFFFAOYSA-M
    • SMILES: ClC1C=CC(=CC=1)C1=NN=C(N1CC=C)SCC(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 331.0158198Da
  • Monoisotopic Mass: 331.0158198Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 356
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 96.1Ų

sodium 2-{5-(4-chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate Pricemore >>

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sodium 2-{5-(4-chlorophenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-ylsulfanyl}acetate Related Literature

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